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Compound of Interest

Compound Name: 4-Mma-nbome

Cat. No.: B15293131

Handling 4-Mma-nbome: A Safety and
Operational Guide

For research, scientific, and drug development professionals, the handling of novel compounds
like 4-Mma-nbome necessitates a stringent adherence to safety protocols, especially given
that its physiological and toxicological properties are largely unknown. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure the protection of laboratory personnel and the integrity of research.

Compound Data

Limited data is available for 4-Mma-nbome. The following table summarizes its known physical
and chemical properties. The absence of toxicological data underscores the need to treat this
compound as potentially hazardous.
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Property Value

N-[(2-methoxyphenyl)methyl]-N,a,4-trimethyl-
Formal Name . .
benzeneethanamine, monohydrochloride

Molecular Formula C19H25NO « HCI
Formula Weight 319.9 g/mol
Purity >98%
Formulation A crystalline solid

DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 20
Solubility mg/ml, Methanol: 1 mg/ml, DMSO:PBS (pH 7.2)
(1:1): 0.5 mg/mli

Storage -20°C

Stability > 5 years

Personal Protective Equipment (PPE)

Given that the toxicological properties of 4-Mma-nbome are unknown, a conservative
approach to personal protection is mandatory. The following PPE should be worn at all times
when handling the compound:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Given the lack of specific
chemical resistance data, double gloving is strongly recommended to provide an additional
layer of protection.

o Eye Protection: Safety glasses with side shields or, preferably, chemical splash goggles
should be worn to protect against accidental splashes.

o Lab Coat: A fully buttoned lab coat should be worn to protect skin and personal clothing from
contamination.

» Respiratory Protection: Due to the unknown inhalation toxicity, all handling of solid 4-Mma-
nbome should be conducted within a certified chemical fume hood to minimize the risk of
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aerosol inhalation. If there is a potential for exposure outside of a fume hood, a properly
fitted respirator with an appropriate cartridge should be used.

Operational Plan: Handling and Storage

A clear and concise operational plan is crucial for the safe handling of 4-Mma-nbome.

Engineering Controls

o Chemical Fume Hood: All weighing and preparation of stock solutions must be performed in
a certified chemical fume hood to control airborne patrticles.

o Ventilation: The laboratory should be well-ventilated to ensure that any potential fugitive
emissions are diluted and removed.

Work Practices

o Designated Area: Designate a specific area within the laboratory for handling 4-Mma-
nbome. This area should be clearly marked.

¢ Avoid Inhalation and Contact: Procedures should be designed to minimize the generation of
dust and aerosols. Avoid direct contact with the skin, eyes, and clothing.

e Hand Washing: Hands should be washed thoroughly with soap and water after handling the
compound, even if gloves were worn.

e Transport: When transporting the compound, even small quantities, use a secondary
container to prevent spills.

Storage

e Secure Storage: Store 4-Mma-nbome in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Clear Labeling: The container must be clearly labeled with the compound name and any
known hazards.

o Limited Access: Access to the storage area should be restricted to authorized personnel only.
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Emergency Workflow: Chemical Spill

In the event of a spill, a clear and practiced response plan is essential to mitigate exposure and
contamination.
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Caption: Workflow for responding to a chemical spill of 4-Mma-nbome.
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Disposal Plan

Proper disposal of 4-Mma-nbome and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

+ Waste Collection: All waste materials, including unused compound, contaminated PPE, and
cleaning materials, must be collected in a designated, labeled hazardous waste container.

o Waste Segregation: Do not mix this waste with other chemical waste streams unless
compatibility is confirmed.

o Professional Disposal: The hazardous waste must be disposed of through the institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
contractor. Follow all local, state, and federal regulations for hazardous waste disposal.

» Empty Containers: "Empty" containers that held 4-Mma-nbome should be treated as
hazardous waste and disposed of accordingly, as they will contain residual amounts of the
compound.

By implementing these safety and logistical measures, researchers can minimize the risks
associated with handling 4-Mma-nbome, a compound with unknown toxicological properties.
The guiding principle should always be to treat this substance with the highest degree of
caution.

» To cite this document: BenchChem. [Personal protective equipment for handling 4-Mma-
nbome]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293131#personal-protective-equipment-for-
handling-4-mma-nbome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15293131?utm_src=pdf-body
https://www.benchchem.com/product/b15293131?utm_src=pdf-body
https://www.benchchem.com/product/b15293131?utm_src=pdf-body
https://www.benchchem.com/product/b15293131#personal-protective-equipment-for-handling-4-mma-nbome
https://www.benchchem.com/product/b15293131#personal-protective-equipment-for-handling-4-mma-nbome
https://www.benchchem.com/product/b15293131#personal-protective-equipment-for-handling-4-mma-nbome
https://www.benchchem.com/product/b15293131#personal-protective-equipment-for-handling-4-mma-nbome
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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